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Abstract

Beta-damascenone, a C13-norisoprenoid, is a quintessential component of the elusive and
cherished aroma of roses. Despite its presence in minute concentrations, its remarkably low
odor threshold makes it a dominant contributor to the characteristic fruity and floral notes of
rose essential oil. This technical guide delves into the core aspects of -damascenone's role in
rose aroma chemistry, providing an in-depth exploration of its biosynthesis, chemical
properties, sensory perception, and the analytical methodologies for its quantification. Detailed
experimental protocols and quantitative data are presented to serve as a valuable resource for
researchers in the fields of flavor and fragrance chemistry, plant biology, and olfactory science.

Introduction

The olfactory profile of the rose, a symbol of beauty and fragrance, is a complex tapestry
woven from hundreds of volatile organic compounds. Among these, -damascenone ((E)-1-
(2,6,6-trimethylcyclohexa-1,3-dien-1-yl)but-2-en-1-one) stands out for its disproportionately
large impact on the overall aroma.[1][2] Classified as a rose ketone, it imparts a unique
combination of sweet, fruity, and floral notes, often described as reminiscent of baked apples,
honey, and tea.[3][4] This guide provides a comprehensive overview of the chemistry and
biology of B-damascenone in the context of rose aroma.
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Chemical Properties and Sensory Perception

Beta-damascenone is a pale yellow liquid with a potent and complex odor.[3][5] Its chemical
structure, characterized by a trimethylcyclohexadiene ring and a crotonoyl side chain, is
responsible for its unique sensory properties.[5] The compound is a key contributor to the
aroma of not only roses but also a variety of other natural products, including grapes, wine,
tomatoes, and tea.[1][6]

Quantitative Data

The profound impact of f-damascenone on rose aroma is best understood through its
quantitative analysis. The following tables summarize key data regarding its concentration in
rose oil and its odor detection thresholds in various media.

Table 1: Concentration of f-Damascenone in
Rose Essential Oil

) Concentration of B-Damascenone (ppm or
Rose Variety

mg/kg)
Rosa damascena (Bulgarian Rose Oil) ~100 ppm[7][8]
Rosa damascena 0.14% of oil[2][9]
Table 2: Odor Detection Thresholds of -
Damascenone
Medium Odor Threshold (ug/L or ppb)
Water 0.002[3][10]
Hydroalcoholic Solution (10-12% ethanol) 0.05[3][8]
Red Wine > 1000 times higher than in hydroalcoholic

solution[11][12]

Biosynthesis of B-Damascenone

© 2025 BenchChem. All rights reserved. 2/10 Tech Support


https://www.benchchem.com/product/b157320?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC7956508/
https://naturalnicheperfume.com/blog/how-rose-essential-oil-is-made/
https://naturalnicheperfume.com/blog/how-rose-essential-oil-is-made/
https://greenaria.in/wp-content/uploads/2024/12/EXTRACTION-AND-BENEFITS-OF-ROSE-OIL.pdf
https://www.researchgate.net/publication/286426262_Identification_of_b-Damascenone_Progenitors_and_Their_Biogenesis_in_Rose_Flowers_Rosa_damascena_Mill
https://www.agilent.com/cs/library/applications/A01697.pdf
https://www.researchgate.net/publication/305336267_Quantitative_determination_of_a-ionone_b-ionone_and_b-damascenone_and_enantiodifferentiation_of_a-ionone_in_wine_for_authenticity_control_using_multidimensional_gas_chromatography_with_tandem_mass_spe
https://www.chm.bris.ac.uk/motm/damascenone/damascenoneh.htm
https://www.chm.bris.ac.uk/motm/damascenone/Damascenone%20-%20Molecule%20of%20the%20Month%20-%20August%202015.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC7956508/
http://www.leffingwell.com/odorthre.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC7956508/
https://www.researchgate.net/publication/305336267_Quantitative_determination_of_a-ionone_b-ionone_and_b-damascenone_and_enantiodifferentiation_of_a-ionone_in_wine_for_authenticity_control_using_multidimensional_gas_chromatography_with_tandem_mass_spe
https://pmc.ncbi.nlm.nih.gov/articles/PMC7308199/
https://pubs.acs.org/doi/abs/10.1021/jf070120r
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b157320?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Beta-damascenone is not synthesized de novo in rose petals but is rather a degradation
product of carotenoids, specifically neoxanthin.[1][13] This biotransformation is primarily
mediated by a class of enzymes known as carotenoid cleavage dioxygenases (CCDs).[14][15]

Biosynthetic Pathway

The formation of 3-damascenone from neoxanthin is a multi-step process involving enzymatic
cleavage and subsequent chemical rearrangements. The key enzyme, a 9,10(9',10")-carotenoid
cleavage dioxygenase, cleaves neoxanthin to produce a C13 intermediate, which then
undergoes further transformations to yield 3-damascenone.[16]

Biosynthetic Pathway of B-Damascenone

Unstable Intermediates cosylation Glycosidically Bound Precursors

x| B-Damascenone
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Biosynthetic pathway of 3-damascenone from neoxanthin.

Experimental Protocols

The following section provides detailed methodologies for the extraction and analysis of (3-
damascenone from rose petals, crucial for researchers aiming to quantify this key aroma

compound.

Protocol 1: Steam Distillation for Rose Essential Oil
Extraction

This method is a classic and widely used technique for obtaining high-quality rose essential olil.
Materials and Equipment:

o Fresh rose petals (Rosa damascena)

« Distilled water

o Steam distillation apparatus (still, condenser, Florentine flask/separator)
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e Heating source
Procedure:

Harvesting: Collect fresh, fully opened rose petals in the early morning when their essential
oil content is highest.

Preparation: Gently clean the petals to remove any debris.
Loading the Still: Place the cleaned rose petals into the still.

Steam Generation: Introduce steam into the still. The steam will pass through the petals,
causing the volatile aromatic compounds, including B-damascenone precursors, to vaporize.

Condensation: The steam and volatile compound mixture is passed through a condenser,
which cools the vapor back into a liquid state.

Separation: The condensate, a mixture of rose water (hydrosol) and essential oil, is collected
in a Florentine flask. Due to the difference in density, the essential oil will separate and float
on top of the hydrosol.[5]

Collection: Carefully separate the layer of rose essential oil.

Protocol 2: Headspace Solid-Phase Microextraction (HS-
SPME) for Volatile Analysis

HS-SPME is a solvent-free, sensitive, and rapid method for the extraction and pre-
concentration of volatile compounds from a sample's headspace for subsequent analysis by
gas chromatography.[17][18]

Materials and Equipment:
o Fresh rose petals or rose essential oll
e Headspace vials (e.g., 20 mL) with magnetic screw caps and PTFE/silicone septa

o SPME fiber assembly (e.g., 50/30 um Divinylbenzene/Carboxen/Polydimethylsiloxane -
DVB/CAR/PDMS)
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o SPME autosampler or manual holder
 Incubator or heating block with agitation

o Gas chromatograph-mass spectrometer (GC-MS)
Procedure:

o Sample Preparation: Place a known amount of fresh rose petals (e.g., 1-2 g) or a diluted
solution of rose essential oil into a headspace vial.

 Incubation: Seal the vial and place it in an incubator at a controlled temperature (e.g., 40-
60°C) for a specific time (e.g., 15-30 minutes) to allow volatile compounds to equilibrate in
the headspace. Agitation can be used to facilitate this process.

o Extraction: Expose the SPME fiber to the headspace of the vial for a defined period (e.g., 30-
60 minutes) at the same temperature. The volatile compounds will adsorb onto the fiber
coating.

o Desorption and Analysis: Retract the fiber and immediately insert it into the hot injection port
of the GC-MS for thermal desorption of the analytes onto the analytical column.

Protocol 3: Gas Chromatography-Mass Spectrometry
(GC-MS) Analysis

GC-MS is the gold standard for the separation, identification, and quantification of volatile
compounds like 3-damascenone.

Instrumentation and Parameters:

o Gas Chromatograph: Equipped with a split/splitless injector and a flame ionization detector
(FID) or coupled to a mass spectrometer.

e Column: A non-polar or medium-polarity capillary column is typically used (e.g., DB-5ms, HP-
5ms, or equivalent; 30 m x 0.25 mm i.d., 0.25 pm film thickness).

o Carrier Gas: Helium at a constant flow rate (e.g., 1.0-1.5 mL/min).
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e Oven Temperature Program: A typical program starts at a low temperature (e.g., 40-60°C),
holds for a few minutes, and then ramps up to a final temperature (e.g., 240-280°C) at a
controlled rate (e.g., 3-10°C/min).

e Injector Temperature: 250°C.

e Mass Spectrometer: Operated in electron ionization (El) mode at 70 eV. The mass range
scanned is typically m/z 35-400.

« ldentification: Compounds are identified by comparing their mass spectra and retention
indices with those of authentic standards and with entries in mass spectral libraries (e.g.,
NIST, Wiley).

o Quantification: Quantification is typically performed using an internal standard method.

Experimental and Analytical Workflow

The following diagram illustrates a typical workflow for the analysis of B-damascenone in rose
samples.
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General Workflow for f-Damascenone Analysis
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A general experimental workflow for f-damascenone analysis.

Interaction with Olfactory Receptors

The perception of B-damascenone's aroma begins with its interaction with specific olfactory
receptors (ORs) located in the olfactory epithelium of the nasal cavity. Olfactory receptors are
G-protein coupled receptors (GPCRs), and the binding of an odorant molecule like (3-
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damascenone triggers a signaling cascade that results in the perception of smell.[19][20] While
the specific human olfactory receptors that bind to 3-damascenone are still an active area of
research, it is understood that the unique structural features of the molecule allow it to fit into
the binding pockets of a specific subset of ORs, leading to its characteristic aroma perception.
The combinatorial activation of multiple ORs by the complex mixture of volatiles in rose oil, with
B-damascenone playing a key role, results in the final, rich perception of the rose scent.[21]

Conclusion

Beta-damascenone is a fascinating molecule that exemplifies the principle of "less is more" in
aroma chemistry. Its biosynthesis via carotenoid degradation and its potent sensory properties
make it a critical component of the iconic rose fragrance. The detailed protocols and data
presented in this guide provide a solid foundation for researchers to further explore the intricate
world of rose aroma, from the genetic regulation of its biosynthesis to its specific interactions
with the human olfactory system. A deeper understanding of 3-damascenone's role not only
enriches our appreciation for this beloved flower but also opens avenues for innovation in the
flavor, fragrance, and pharmaceutical industries.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.researchgate.net/publication/305336267_Quantitative_determination_of_a-ionone_b-ionone_and_b-damascenone_and_enantiodifferentiation_of_a-ionone_in_wine_for_authenticity_control_using_multidimensional_gas_chromatography_with_tandem_mass_spe
https://www.chm.bris.ac.uk/motm/damascenone/Damascenone%20-%20Molecule%20of%20the%20Month%20-%20August%202015.pdf
http://www.leffingwell.com/odorthre.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC7308199/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7308199/
https://pubs.acs.org/doi/abs/10.1021/jf070120r
https://www.benchchem.com/pdf/A_Comparative_Analysis_of_Megastigmatrienone_A_and_Beta_Damascenone_in_Wine_Aroma.pdf
https://www.researchgate.net/post/Can_anyone_tell_a_sustainable_approach_for_extracting_essential_oils_from_rose_plant_apart_from_cold_press_and_soxhlet
https://www.teknoscienze.com/tks_article/role-of-carotenoid-cleavage-dioxygenases-ccds-for-the-aroma-formation-in-plants/
https://www.teknoscienze.com/tks_article/role-of-carotenoid-cleavage-dioxygenases-ccds-for-the-aroma-formation-in-plants/
https://www.teknoscienze.com/tks_article/role-of-carotenoid-cleavage-dioxygenases-ccds-for-the-aroma-formation-in-plants/
https://www.researchgate.net/publication/6380662_Which_Impact_for_-Damascenone_on_Red_Wines_Aroma
https://pdfs.semanticscholar.org/4b94/184fd4d5ffed99e1e2d3e97bbef8edfe321a.pdf
https://www.researchgate.net/publication/6672009_Development_of_a_headspace-solid_phase_micro_extraction_method_to_monitor_changes_in_volatile_profile_of_rose_Rosa_hybrida_cv_David_Austin_petals_during_processing
https://tandf.figshare.com/articles/journal_contribution/Chemical_profile_and_sensory_evaluation_of_Bulgarian_rose_i_Rosa_damascena_i_Mill_aroma_products_isolated_by_different_techniques/13353272
https://tandf.figshare.com/articles/journal_contribution/Chemical_profile_and_sensory_evaluation_of_Bulgarian_rose_i_Rosa_damascena_i_Mill_aroma_products_isolated_by_different_techniques/13353272
https://tandf.figshare.com/articles/journal_contribution/Chemical_profile_and_sensory_evaluation_of_Bulgarian_rose_i_Rosa_damascena_i_Mill_aroma_products_isolated_by_different_techniques/13353272
https://pmc.ncbi.nlm.nih.gov/articles/PMC11751049/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11751049/
http://article.sapub.org/10.5923.j.als.20110101.01.html
https://www.benchchem.com/product/b157320#role-of-beta-damascenone-in-rose-aroma-chemistry
https://www.benchchem.com/product/b157320#role-of-beta-damascenone-in-rose-aroma-chemistry
https://www.benchchem.com/product/b157320#role-of-beta-damascenone-in-rose-aroma-chemistry
https://www.benchchem.com/product/b157320#role-of-beta-damascenone-in-rose-aroma-chemistry
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b157320?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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